Cas no 2013519-26-9 (1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride
• CAS No: 2013519-26-9
• MF: C₁₀H₁₉ClO₂S
• MW: 238.774661302567
• CID: 6279884
• PubChem ID: 165495269
• Update Time: 2025-11-06

1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride
• 2013519-26-9
• EN300-1142941

• Inchi： 1S/C10H19ClO2S/c1-4-9(2,3)5-6-10(7-8-10)14(11,12)13/h4-8H2,1-3H3
• InChI Key： KLHZDTKZXQCJRY-UHFFFAOYSA-N
• SMILES： ClS(C1(CCC(C)(C)CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 238.0794287g/mol
• Monoisotopic Mass: 238.0794287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride

Introduction to 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride (CAS No. 2013519-26-9)

1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 2013519-26-9, this compound belongs to a class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of a cyclopropane ring and a bulky 3,3-dimethylpentyl substituent makes this compound particularly intriguing from a chemical and biological perspective.

The sulfonyl chloride functional group in 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride is highly reactive and serves as a crucial intermediate in the formation of sulfonamides, sulfonates, and other derivatives that are of immense importance in drug development. The cyclopropane moiety, known for its strained three-membered ring structure, often enhances the metabolic stability and binding affinity of molecules when incorporated into pharmacophores. This combination of features makes 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride a valuable building block for medicinal chemists.

Recent advancements in synthetic chemistry have highlighted the utility of sulfonyl chlorides in constructing complex molecular architectures. The reactivity of the sulfonyl chloride group allows for facile introduction into various organic frameworks, enabling the rapid assembly of novel compounds. In particular, the 3,3-dimethylpentyl group provides steric hindrance, which can be strategically employed to modulate the pharmacokinetic properties of drug candidates. This steric bulk may help in reducing metabolic degradation and improving oral bioavailability.

One of the most compelling aspects of 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride is its potential application in the development of targeted therapeutics. The cyclopropane ring has been shown to enhance binding interactions with biological targets due to its rigid structure and ability to adopt specific conformations. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzymes and receptors involved in disease pathways. Furthermore, the sulfonyl chloride functionality can be further functionalized to introduce additional pharmacophoric elements, thereby expanding the chemical space available for drug discovery.

Recent studies have demonstrated the role of sulfonyl chlorides in modulating immune responses and inflammatory processes. The ability to generate sulfonamides from sulfonyl chlorides has opened up new avenues for developing immunomodulatory agents. For instance, derivatives of 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride have been explored as potential inhibitors of inflammatory cytokines and enzymes. These findings underscore the therapeutic potential of this compound class in addressing chronic inflammatory diseases.

The synthesis of 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the cyclopropane ring typically requires careful control over reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed cyclizations have been employed to achieve regioselective formation of the cyclopropane scaffold. Similarly, the attachment of the 3,3-dimethylpentyl group necessitates precise functional group transformations while maintaining structural integrity.

In conclusion, 1-(3,3-dimethylpentyl)cyclopropane-1-sulfonyl chloride (CAS No. 2013519-26-9) represents a fascinating compound with significant implications for pharmaceutical research. Its unique structural features—comprising both a reactive sulfonyl chloride group and a sterically hindered cyclopropane ring—make it an invaluable intermediate for constructing novel bioactive molecules. The growing body of literature on sulfonyl chlorides and their derivatives continues to inspire innovation in drug discovery efforts worldwide.